Cas no 81741-95-9 (3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester)
81741-95-9 structure
Product Name:3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
CAS No:81741-95-9
MF:C9H13NO2S
MW:199.27002120018
CID:703217
PubChem ID:13286147
Update Time:2025-04-19
3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester
- methyl 5-ethyl-4-(methylamino)thiophene-3-carboxylate
- DTXSID90534783
- 81741-95-9
- SCHEMBL11106793
-
- Inchi: 1S/C9H13NO2S/c1-4-7-8(10-2)6(5-13-7)9(11)12-3/h5,10H,4H2,1-3H3
- InChI Key: UQLUXZFARKWDEX-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)C(=C1CC)NC
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.6Ų
3-Thiophenecarboxylic acid, 5-ethyl-4-(methylamino)-, methyl ester Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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